Cas no 1796971-25-9 (N-[(1-phenylpyrrolidin-2-yl)methyl]-4-(trifluoromethoxy)benzene-1-sulfonamide)

• Product Name: N-[(1-phenylpyrrolidin-2-yl)methyl]-4-(trifluoromethoxy)benzene-1-sulfonamide
• CAS No: 1796971-25-9
• MF: C₁₈H₁₉F₃N₂O₃S
• MW: 400.4152739048
• CID: 5369705
• Update Time: 2025-07-02

N-[(1-phenylpyrrolidin-2-yl)methyl]-4-(trifluoromethoxy)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[(1-phenylpyrrolidin-2-yl)methyl]-4-(trifluoromethoxy)benzenesulfonamide
• N-[(1-phenylpyrrolidin-2-yl)methyl]-4-(trifluoromethoxy)benzene-1-sulfonamide

• Inchi： 1S/C18H19F3N2O3S/c19-18(20,21)26-16-8-10-17(11-9-16)27(24,25)22-13-15-7-4-12-23(15)14-5-2-1-3-6-14/h1-3,5-6,8-11,15,22H,4,7,12-13H2
• InChI Key： LEWMFHSWHSWUPW-UHFFFAOYSA-N
• SMILES： C1(S(NCC2CCCN2C2=CC=CC=C2)(=O)=O)=CC=C(OC(F)(F)F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on N-[(1-phenylpyrrolidin-2-yl)methyl]-4-(trifluoromethoxy)benzene-1-sulfonamide

Professional Introduction to N-[(1-phenylpyrrolidin-2-yl)methyl]-4-(trifluoromethoxy)benzene-1-sulfonamide (CAS No. 1796971-25-9)

N-[(1-phenylpyrrolidin-2-yl)methyl]-4-(trifluoromethoxy)benzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound, identified by the CAS number 1796971-25-9, represents a fusion of aromatic and heterocyclic moieties, making it a subject of interest for researchers exploring novel drug candidates. The presence of a sulfonamide group and a trifluoromethoxy substituent enhances its pharmacological profile, offering promising avenues for further investigation.

The molecular structure of N-[(1-phenylpyrrolidin-2-yl)methyl]-4-(trifluoromethoxy)benzene-1-sulfonamide consists of a benzene ring substituted with a trifluoromethoxy group at the 4-position and an N-substituted phenylpyrrolidine moiety attached to the sulfonamide group. This arrangement imparts specific electronic and steric properties that are critical for its interaction with biological targets. The sulfonamide group, in particular, is known for its ability to form hydrogen bonds, which is a key factor in drug-receptor binding affinity.

In recent years, there has been a surge in research focused on the development of small molecule inhibitors targeting various disease pathways. The compound N-[(1-phenylpyrrolidin-2-yl)methyl]-4-(trifluoromethoxy)benzene-1-sulfonamide has emerged as a potential candidate for further exploration due to its structural complexity and the presence of multiple pharmacophoric elements. Studies have indicated that such compounds may exhibit inhibitory activity against enzymes and receptors involved in inflammatory responses, making them attractive for therapeutic development.

One of the most compelling aspects of this compound is its ability to modulate biological pathways associated with neurological disorders. The phenylpyrrolidine scaffold is particularly interesting as it has been identified in several bioactive molecules with demonstrated efficacy in preclinical models. The combination of this scaffold with the sulfonamide and trifluoromethoxy groups creates a molecule with enhanced binding potential to specific targets, which could lead to the development of novel treatments for conditions such as Alzheimer's disease and other neurodegenerative disorders.

The trifluoromethoxy group in the structure of N-[(1-phenylpyrrolidin-2-yl)methyl]-4-(trifluoromethoxy)benzene-1-sulfonamide plays a crucial role in modulating the pharmacokinetic properties of the compound. This substituent can influence metabolic stability, lipophilicity, and overall bioavailability, which are critical factors in determining the compound's efficacy and safety profile. The presence of fluorine atoms can also enhance binding affinity by increasing electronic density at specific regions of the molecule, thereby improving interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of such compounds with high accuracy. Molecular docking studies have been instrumental in understanding how N-[(1-phenylpyrrolidin-2-yl)methyl]-4-(trifluoromethoxy)benzene-1-sulfonamide interacts with enzymes and receptors at an atomic level. These studies have provided valuable insights into the compound's mechanism of action and have guided the optimization process towards developing more potent and selective drug candidates.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and palladium-mediated couplings, have been employed to construct the complex framework efficiently. The use of fluorinated intermediates has been particularly useful in introducing the trifluoromethoxy group while maintaining structural integrity.

In conclusion, N-[(1-phenylpyrrolidin-2-yl)methyl-4-(trifluoromethoxy)benzene-1-sulfonamide (CAS No. 1796971-25-9) represents a promising lead compound for pharmaceutical research due to its unique structural features and potential therapeutic applications. The combination of aromatic and heterocyclic moieties, along with functional groups such as sulfonamides and trifluoromethoxy substituents, makes this compound an attractive candidate for further development. Continued research into its pharmacological properties will likely uncover new opportunities for treating various diseases, particularly those involving neurological pathways.